1-Chloroacetone
1-Chloroacetone
Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator.
Chloroacetone is an alpha-chloroketone. It derives from an acetone.
Chloroacetone is an alpha-chloroketone. It derives from an acetone.
Brand Name:
Vulcanchem
CAS No.:
78-95-5
VCID:
VC0047974
InChI:
InChI=1S/C3H5ClO/c1-3(5)2-4/h2H2,1H3
SMILES:
CC(=O)CCl
Molecular Formula:
C3H5ClO
ClCH2COCH3
C3H5ClO
ClCH2COCH3
C3H5ClO
Molecular Weight:
92.52 g/mol
1-Chloroacetone
CAS No.: 78-95-5
Reference Standards
VCID: VC0047974
Molecular Formula: C3H5ClO
ClCH2COCH3
C3H5ClO
Molecular Weight: 92.52 g/mol
CAS No. | 78-95-5 |
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Product Name | 1-Chloroacetone |
Molecular Formula | C3H5ClO ClCH2COCH3 C3H5ClO |
Molecular Weight | 92.52 g/mol |
IUPAC Name | 1-chloropropan-2-one |
Standard InChI | InChI=1S/C3H5ClO/c1-3(5)2-4/h2H2,1H3 |
Standard InChIKey | BULLHNJGPPOUOX-UHFFFAOYSA-N |
Impurities | Forms binary azeotropes with many organic liquids. Reacts with aryl Grignard reagents to form stilbenes. |
SMILES | CC(=O)CCl |
Canonical SMILES | CC(=O)CCl |
Boiling Point | 119.0 °C 119 °C 120 °C |
Colorform | Liquid |
Density | 1.15 g/cu cm at 20 °C Relative density (water = 1): 1.1 |
Flash Point | 40 °C (open cup) 35 °C closed cup 35 °C c.c. |
Melting Point | -44.5 °C -45 °C |
Physical Description | Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator. COLOURLESS LIQUID WITH PUNGENT ODOUR. TURNS DARK ON EXPOSURE TO LIGHT. A yellow-colored liquid with an irritating pungent odor. |
Description | Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator. Chloroacetone is an alpha-chloroketone. It derives from an acetone. |
Shelf Life | Turns dark and resinifies on prolonged exposue to light, may be stabilized by 0.1% water or 1.0% calcium carbonate. |
Solubility | 0.97 M Miscible with alcohol, ether and chloroform. Soluble in 10 parts water (wet weight) In water, 8.25X10+4 mg/L, temperature unspecified Solubility in water, g/100ml at 20 °C: 10 |
Synonyms | Acetonyl Chloride; Chloro-2-propanone; Chloroacetone; Chloromethyl Methyl Ketone; Chloropropanone; Methyl Chloromethyl Ketone; Monochloroacetone; NSC 30673; α-Chloroacetone; 1-Chloro-2-propanone; |
Vapor Density | Relative vapor density (air = 1): 3.2 |
Vapor Pressure | 12.00 mmHg 12.0 mm Hg at 25 °C Vapor pressure, kPa at 25 °C: 1.5 |
PubChem Compound | 6571 |
Last Modified | Nov 11 2021 |
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